Cas no 1285969-16-5 (4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate)

4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate structure
1285969-16-5 structure
Product Name:4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate
CAS No:1285969-16-5
MF:C13H11Cl2NO3S
MW:332.202340364456
CID:6076424
PubChem ID:31390819
Update Time:2024-01-15

4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate
    • Z45407038
    • AKOS008008674
    • (4-chloro-3-ethylphenyl) 6-chloropyridine-3-sulfonate
    • 1285969-16-5
    • EN300-26586083
    • Inchi: 1S/C13H11Cl2NO3S/c1-2-9-7-10(3-5-12(9)14)19-20(17,18)11-4-6-13(15)16-8-11/h3-8H,2H2,1H3
    • InChI Key: CYADDARZUYILEX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1CC)OS(C1C=NC(=CC=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 330.9836698g/mol
  • Monoisotopic Mass: 330.9836698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 64.6Ų

4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26586083-0.05g
4-chloro-3-ethylphenyl 6-chloropyridine-3-sulfonate
1285969-16-5 95.0%
0.05g
$212.0 2025-03-20
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